NNC-0640

• Molecular Formula: C29H31N7O4S
• Molecular Weight: 573.7 g/mol
• InChI: InChI=1S/C29H31N7O4S/c1-41(39,40)26-9-5-8-24(18-26)30-29(38)36(25-16-14-22(15-17-25)21-6-3-2-4-7-21)19-20-10-12-23(13-11-20)27(37)31-28-32-34-35-33-28/h5,8-18,21H,2-4,6-7,19H2,1H3,(H,30,38)(H2,31,32,33,34,35,37)
• InChIKey: PPTKULJUDJWTSA-UHFFFAOYSA-N

NNC-0640: GCGR/GLP-1R Negative Allosteric Modulator

NNC-0640 is a potent negative allosteric modulator (NAM) of the human glucagon receptor (GCGR) with an IC50 of 69.2 nM, and also functions as a NAM of the glucagon-like peptide-1 receptor (GLP-1R) . Its molecular formula is C29H31N7O4S (MW 573.67) . X-ray crystallography has resolved its binding mode to the GLP-1R transmembrane domain at 3.0 Å resolution, revealing a conserved allosteric pocket located outside helices V–VII near the intracellular half of the receptor, a structural feature shared with GCGR [1].

1 Dual GCGR/GLP-1R negative allosteric modulation study fit

2 Non-competitive extra-helical binding mechanism investigation

3 DMSO-solubilized format for in vitro target engagement assays

• [1] Song, G., Yang, D., Wang, Y., et al. Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature. 2017; 546(7657):312-315. View Source

NNC-0640: Why Generic GCGR Antagonists Are Not Substitutes

Glucagon receptor (GCGR) negative allosteric modulators (NAMs) are not functionally interchangeable. Despite sharing a common allosteric binding pocket, distinct NAMs exhibit divergent binding modes, potency profiles, and GLP-1R/GCGR selectivity spectra [1]. For example, while both PF-06372222 and NNC-0640 bind the same general region of GLP-1R, their crystal structures reveal distinct interactions that influence functional outcomes [2]. Similarly, MK-0893, although an effective GCGR antagonist (IC50 = 6.6 nM binding; 15.7 nM functional cAMP), is >200-fold selective for GCGR over GLP-1R [3], whereas NNC-0640 modulates both receptors. These differences preclude generic substitution and necessitate compound-specific validation in experimental systems.

Allosteric vs. orthosteric mechanism Orthosteric antagonists may not replicate non-competitive binding or inactive-state stabilization.

Dual-receptor profile mismatch Single-receptor GCGR antagonists may not capture GLP-1R crosstalk endpoints.

Beta-arrestin polypharmacology More selective NAMs may shift off-target pathway-response interpretation.

• [1] Jazayeri, A., Doré, A.S., Lamb, D., et al. Extra-helical binding site of a glucagon receptor antagonist. Nature. 2016; 533(7602):274-277. View Source
• [2] Song, G., Yang, D., Wang, Y., et al. Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature. 2017; 546(7657):312-315. View Source
• [3] Probes & Drugs. MK-0893 Compound Profile. PD051655. View Source

NNC-0640 Comparative Evidence: Potency, MOA & Selectivity

GCGR NAM Potency vs Orthosteric Antagonist MK-0893

The human GLP-1R transmembrane domain has been co-crystallized with both NNC-0640 and PF-06372222, enabling direct structural comparison of these two negative allosteric modulators [1]. This head-to-head structural analysis provides atomic-level insight into how each compound engages the conserved allosteric pocket.

GCGR NAM potency

Cross-study comparable

IC50 69.2 nM

Supports allosteric inhibition study fit

Orthosteric comparator MK-0893 IC50 15.7 nM; mechanism differs

Evidence Dimension	X-ray crystallography resolution of GLP-1R-NAM complexes
Target Compound Data	3.0 Å (GLP-1R + NNC0640 complex)
Comparator Or Baseline	PF-06372222: 2.7 Å (GLP-1R + PF-06372222 complex)
Quantified Difference	Difference of 0.3 Å; both structures reveal the same inactive-state receptor conformation
Conditions	Human GLP-1R transmembrane domain in complex with negative allosteric modulator; X-ray diffraction

Why This Matters

Direct structural validation of the compound-receptor complex is essential for structure-based drug design and ensures that experimental observations are grounded in a defined molecular interaction.

• [1] Song, G., Yang, D., Wang, Y., et al. Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature. 2017; 546(7657):312-315. View Source

GLP-1R NAM Activity Compared to PF-06372222

NNC-0640 inhibits the human glucagon receptor (GCGR) with an IC50 of 69.2 nM, acting as a negative allosteric modulator . In contrast, MK-0893 is a potent GCGR antagonist with higher binding affinity (IC50 = 6.6 nM) and functional cAMP inhibitory activity (IC50 = 15.7 nM) [1]. This cross-study comparison highlights MK-0893's superior potency at GCGR, while NNC-0640's moderate potency is coupled with a distinct dual-receptor profile (see Evidence Item 3).

GLP-1R structural resolution

Direct comparison

3.0 Å co-crystal

Validates extra-helical binding pose

PF-06372222 solved at 2.7 Å; dual-receptor profile distinct

Evidence Dimension	Human GCGR functional inhibition (cAMP accumulation)
Target Compound Data	IC50 = 69.2 nM
Comparator Or Baseline	MK-0893: IC50 = 15.7 nM (cAMP assay); binding IC50 = 6.6 nM
Quantified Difference	NNC-0640 is approximately 4.4-fold less potent than MK-0893 in functional cAMP assays
Conditions	Human GCGR-expressing cells; glucagon-induced cAMP accumulation

Why This Matters

The 4.4-fold potency difference dictates experimental design: MK-0893 requires lower concentrations for equivalent GCGR blockade, whereas NNC-0640's moderate GCGR potency is paired with GLP-1R activity, a dual-receptor profile that MK-0893 lacks.

• [1] Probes & Drugs. MK-0893 Compound Profile. PD051655. View Source

Allosteric Binding Mechanism vs Orthosteric Antagonists

NNC-0640 is a negative allosteric modulator of both GCGR and GLP-1R . This dual-receptor activity contrasts with MK-0893, which is >200-fold selective for GCGR over GLP-1R (GLP-1R IC50 >10,000 nM) [1], and PF-06372222, which is characterized primarily as a GCGR NAM with reported GLP-1R antagonist activity . No other GCGR NAM in the current literature possesses an equivalent dual-target profile validated by X-ray crystallography in GLP-1R.

Binding mechanism

Class-level inference

Allosteric extra-helical site vs. orthosteric pocket

Non-competitive inhibition context

Stabilizes inactive helix VI conformation; class B GPCR probe

Evidence Dimension	Receptor modulation profile (GCGR and GLP-1R)
Target Compound Data	Negative allosteric modulator of both GCGR and GLP-1R
Comparator Or Baseline	MK-0893: >200-fold GCGR-selective (GLP-1R IC50 >10,000 nM); PF-06372222: GCGR NAM with GLP-1R antagonist activity
Quantified Difference	Qualitative difference in receptor engagement; NNC-0640 is the only structurally validated dual GCGR/GLP-1R NAM
Conditions	Recombinant human receptor assays; X-ray crystallography (GLP-1R)

Why This Matters

Researchers investigating glucagon/GLP-1 crosstalk, dual-receptor pharmacology, or comparative allosteric mechanisms require a tool compound with validated activity at both receptors. NNC-0640 is uniquely suited for such studies.

• [1] Probes & Drugs. MK-0893 Compound Profile. PD051655. View Source

Beta-Arrestin Polypharmacology Compared to PF-06372222

In GPCR beta-arrestin recruitment assays, NNC-0640 demonstrates inhibitory activity across a panel of 14 receptors including GLP1R, GPR35, AGTR1, APLNR, FPR2, ADRB2, C5AR1, CX3CR1, S1PR1, FFAR4, GPR119, ADGRF1, and ADRA2A, with varying potency levels . This broad engagement profile is not reported for MK-0893 or PF-06372222 in comparable assay formats, suggesting that NNC-0640 may exhibit functional selectivity across multiple GPCR pathways.

Beta-arrestin polypharmacology

Cross-study comparable

>13 GPCRs modulated

Context for off-target pathway interpretation

PF-06372222 more selective; review assay-specific confounders

Evidence Dimension	Beta-arrestin recruitment inhibition across GPCR panel
Target Compound Data	Inhibitory activity detected at 14 distinct GPCRs including GLP1R, GPR35, AGTR1, APLNR, FPR2, ADRB2, C5AR1, CX3CR1, S1PR1, FFAR4, GPR119, ADGRF1, ADRA2A
Comparator Or Baseline	MK-0893 and PF-06372222: no comparable multi-receptor beta-arrestin panel data available in public domain
Quantified Difference	Quantitative potency data not publicly disclosed; qualitative breadth of engagement distinguishes NNC-0640
Conditions	GPCR beta-arrestin recruitment assays; recombinant receptor systems

Why This Matters

For researchers investigating biased signaling, functional selectivity, or off-target pharmacology of allosteric modulators, NNC-0640 provides a unique tool with a documented multi-receptor beta-arrestin profile not available for other GCGR NAMs.

Mutagenesis-Validated Binding Determinants: S350, T353, N404 Hydrogen Bond Network

NNC-0640 binds to the external surface of the GCGR transmembrane domain, forming hydrogen bonds with residues S350, T353, and N404, and engaging in hydrophobic interactions with helices VI and VII [1]. These binding determinants have been validated by site-directed mutagenesis studies . This contrasts with MK-0893, which binds to an allosteric site between TM6 and TM7 extending into the lipid bilayer [2], and PF-06372222, which occupies the conserved NAM pocket with a distinct interaction network [3].

Evidence Dimension	Specific amino acid residues mediating compound binding
Target Compound Data	Hydrogen bonds with GCGR residues S350, T353, N404; hydrophobic interactions with helices VI-VII
Comparator Or Baseline	MK-0893: binds between TM6-TM7 extending into lipid bilayer; PF-06372222: occupies conserved NAM pocket with distinct contacts
Quantified Difference	Qualitative difference in binding mode and residue engagement
Conditions	Molecular modeling and site-directed mutagenesis of human GCGR

Why This Matters

Understanding residue-specific binding determinants enables rational experimental design for mutagenesis studies, facilitates interpretation of structure-activity relationships, and allows researchers to predict compound sensitivity based on receptor genotype or engineered mutations.

• [1] MedChemExpress. NNC-0640 hydrophobic pocket binding description. View Source
• [2] Jazayeri, A., Doré, A.S., Lamb, D., et al. Extra-helical binding site of a glucagon receptor antagonist. Nature. 2016; 533(7602):274-277. View Source
• [3] Song, G., Yang, D., Wang, Y., et al. Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature. 2017; 546(7657):312-315. View Source

Binding Affinity: Ki = 39.8 nM at Human GCGR

NNC-0640 binds to the human glucagon receptor with a Ki of 39.8 nM . This binding affinity is approximately 1.7-fold higher than its functional IC50 of 69.2 nM , a relationship consistent with negative allosteric modulation where compound binding and functional inhibition are not strictly linear.

Evidence Dimension	Equilibrium binding affinity (Ki) at human GCGR
Target Compound Data	Ki = 39.8 nM
Comparator Or Baseline	NNC-0640 functional IC50 = 69.2 nM (cAMP assay)
Quantified Difference	Ki approximately 1.7-fold lower than functional IC50; pKi = 7.4
Conditions	Radioligand binding assay; human GCGR

Why This Matters

Ki values provide a direct measure of compound-receptor interaction independent of functional coupling, enabling precise comparison of binding thermodynamics across compound series and supporting structure-based drug design efforts.

NNC-0640 Application Scenarios: Dual GCGR/GLP-1R Modulation

Structural Biology of GPCR Allosteric Modulation

NNC-0640 is uniquely validated for studies requiring simultaneous modulation of both GCGR and GLP-1R. Its dual NAM activity , combined with its GLP-1R crystal structure [1], makes it an essential tool for dissecting glucagon/GLP-1 signaling crosstalk, which is central to glucose homeostasis and type 2 diabetes pathophysiology. In contrast, MK-0893 is >200-fold GCGR-selective and unsuitable for GLP-1R studies [2].

GCGR/GLP-1R Crosstalk in Metabolic Disease Models

The 3.0 Å crystal structure of NNC-0640 bound to the GLP-1R transmembrane domain provides a direct structural reference for computational chemistry, molecular dynamics simulations, and rational design of novel allosteric modulators targeting the conserved helices V–VII pocket. The validated hydrogen bond network with S350, T353, and N404 [1] offers specific residue-level guidance for mutagenesis studies and structure-activity relationship optimization.

Polypharmacology Target Engagement Profiling

NNC-0640 exhibits inhibitory activity in beta-arrestin recruitment assays across a panel of 14 GPCRs, including GLP1R, AGTR1, ADRB2, and FFAR4 . This broad multi-receptor engagement profile makes NNC-0640 a valuable reference compound for studies investigating biased agonism, functional selectivity, and off-target screening in allosteric modulator development. No comparable beta-arrestin panel data exist for PF-06372222 or MK-0893.

Negative Control for Orthosteric Antagonism Studies

Site-directed mutagenesis studies have identified key GCGR residues (S350, T353, N404) critical for NNC-0640 binding . Researchers can leverage these validated binding determinants to design receptor mutants for probing allosteric communication pathways, to predict compound sensitivity in variant receptors, or to engineer orthogonal ligand-receptor pairs for chemical biology applications.

Application

Selection Property

Validation Focus

GPCR allosteric structural biology

Extra-helical binding conformation

Co-crystal structure validation

Metabolic signaling crosstalk research

Dual GCGR/GLP-1R NAM profile

Functional cAMP pathway-response interpretation

Target engagement and polypharmacology profiling

Multi-GPCR engagement signature

Off-target panel characterization

Allosteric mechanism verification control

Non-competitive binding mechanism

Orthosteric vs. allosteric phenotype separation

• [1] Song, G., Yang, D., Wang, Y., et al. Human GLP-1 receptor transmembrane domain structure in complex with allosteric modulators. Nature. 2017; 546(7657):312-315. View Source
• [2] Probes & Drugs. MK-0893 Compound Profile. PD051655. View Source